Cas no 155444-02-3 (Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide)
155444-02-3 structure
Product Name:Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
CAS No:155444-02-3
MF:C16H17NO3S
MW:303.376083135605
CID:203905
PubChem ID:3074213
Update Time:2025-04-19
Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide Chemical and Physical Properties
Names and Identifiers
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- Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
- 11-ethoxy-6-methyl-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
- 11-ethoxy-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
- 6,11-Dihydro-11-ethoxy-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
- Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dioxide
- Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dio xide
- 155444-02-3
- DTXSID90935211
- 11-Ethoxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
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- Inchi: 1S/C16H17NO3S/c1-3-20-16-12-8-4-6-10-14(12)17(2)21(18,19)15-11-7-5-9-13(15)16/h4-11,16H,3H2,1-2H3
- InChI Key: ZXDHGQTYNWRWJY-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)OCC)(=O)=O
Computed Properties
- Exact Mass: 303.09291458g/mol
- Monoisotopic Mass: 303.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55Ų
Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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